N-(5-benzyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)-3-(methylsulfonyl)benzamide hydrochloride

• IUPAC Name: N-(5-benzyl-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl)-3-methylsulfonylbenzamide;hydrochloride
• InChI: InChI=1S/C21H21N3O3S2.ClH/c1-29(26,27)17-9-5-8-16(12-17)20(25)23-21-22-18-10-11-24(14-19(18)28-21)13-15-6-3-2-4-7-15;/h2-9,12H,10-11,13-14H2,1H3,(H,22,23,25);1H
• InChI Key: JOQNYGNLKVSSKK-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=CC(=C1)C(=O)NC2=NC3=C(S2)CN(CC3)CC4=CC=CC=C4.Cl
• Molecular Formula: C21H22ClN3O3S2
• Molecular Weight: 464.0 g/mol
• CAS No.: 1189922-95-9

Description

“N-(5-benzyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)-3-(methylsulfonyl)benzamide hydrochloride” is a chemical compound. It is a research chemical that is used in the preparation of thiazolopyridine and tetrahydrothiazolopyridine derivatives.

Synthesis Analysis

The synthesis of this compound involves the Bischler-Napieralski reaction, which has been employed as a novel approach to construct the 2-amino-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridine ring system.

Scientific Research Applications

Synthesis and Characterization The compound N-(5-benzyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)-3-(methylsulfonyl)benzamide hydrochloride has been a subject of interest in the synthesis of heterocyclic compounds. For instance, it's structurally related to compounds synthesized in studies exploring antibacterial and antifungal activities. These synthesized compounds were characterized using spectral studies and elemental analysis to ascertain their structure and purity (Patel & Patel, 2015).

Biological Activity and Applications One of the significant applications of such compounds is in inhibiting factor Xa, a crucial enzyme in the coagulation cascade. Research has highlighted the synthesis of derivatives incorporating the tetrahydrothiazolo[5,4-c]pyridine structure for potent in vitro inhibitory activities against factor Xa and coagulation when administered orally (Haginoya et al., 2004). Another study indicated that these derivatives could be much less active in behavioral models predictive of extrapyramidal side effects, which are significant concerns in antipsychotic treatment, suggesting potential applications in designing new antipsychotic agents (Norman et al., 1996).

Chemical Analysis and Stability Understanding the chemical behavior, stability, and reactivity of compounds is crucial for pharmaceutical applications. In this regard, studies involving nonaqueous capillary electrophoresis have been conducted to analyze the stability and separation of related compounds under various conditions, indicating robust analytical methods for quality control and stability testing (Ye et al., 2012).